Cas no 951918-41-5 (2-(4-bromo-2-chlorophenoxy)acetonitrile)

• Product Name: 2-(4-bromo-2-chlorophenoxy)acetonitrile
• CAS No: 951918-41-5
• MF: C₈H₅BrClNO
• MW: 246.488400220871
• MDL: MFCD09152774
• CID: 4661256
• PubChem ID: 20480837
• Update Time: 2024-10-25

2-(4-bromo-2-chlorophenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-chlorophenoxy)acetonitrile
• Acetonitrile, 2-(4-bromo-2-chlorophenoxy)-
• MFCD09152774
• DB-163138
• BB-0610
• 951918-41-5
• BNB91841
• CS-0046865
• AKOS005071870
• SCHEMBL11026699

• MDL： MFCD09152774
• Inchi： 1S/C8H5BrClNO/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5H,4H2
• InChI Key： ZIYJCXGUCZBOTC-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=C(Br)C=C1Cl

Computed Properties

• Exact Mass: 244.92430g/mol
• Monoisotopic Mass: 244.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Melting Point: 49-51°

2-(4-bromo-2-chlorophenoxy)acetonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds